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Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage guidelines
for Sodium DL-Lactate-d3. The information presented is compiled from safety data sheets for
the non-deuterated analogue, Sodium DL-Lactate, and general best practices for handling
deuterated compounds. While specific toxicological data for Sodium DL-Lactate-d3 is not
readily available, the toxicological profile is expected to be similar to its non-deuterated
counterpart, with the primary additional consideration being the preservation of its isotopic
purity.

Chemical and Physical Properties

Sodium DL-Lactate-d3 is the sodium salt of a deuterated form of lactic acid. The following
table summarizes the known physical and chemical properties, primarily based on data for the
non-deuterated Sodium DL-Lactate.
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Property Value Reference
Molecular Formula CsH2D3NaOs N/A
Molecular Weight 115.08 g/mol N/A

White powder or light yellow
Appearance ] o ] [1]
viscous liquid (for solutions)

Solubility Miscible in water [1]
_ _ 161 to 162 °C (powder); 17 °C

Melting Point [2]

(60% syrup)
N ) 140 °C (60% w/w aqueous

Boiling Point ) [1]
solution)

Density 1.33 g/mL (solution) [11[2]
6.0 - 8.0 (10% aqueous

pH : [3]
solution)

Toxicological Data

No specific toxicological studies on Sodium DL-Lactate-d3 have been identified. The data
presented below is for non-deuterated Sodium DL-Lactate and is provided as a close proxy.
The U.S. Environmental Protection Agency (EPA) has concluded that no toxicological endpoint
of concern has been identified for Sodium L-lactate and Sodium DL-lactate.[4]
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Metric Value Species Route Reference
LD50 (Oral) > 2000 mg/kg Rabbit Oral [5]
LD50 (Dermal) > 2000 mg/kg Rabbit Dermal [5]
LC50 (Inhalation) >7.94mg/L (4h) Rat Inhalation [5]
Not listed as a
) o carcinogen by
Carcinogenicity N/A N/A [6]
NTP, IARC,
OSHA, or GHS.
o Not expected to
Mutagenicity ) N/A N/A [4]
be mutagenic.
No
) developmental or
Reproductive .
o reproductive N/A N/A [4]
Toxicity .
toxicity is
expected.

Hazard Identification and Personal Protection

Sodium DL-Lactate is generally not considered hazardous under normal handling conditions.[1]

However, good laboratory practices should always be followed.

Hazard Summary

o Eye Contact: May cause eye irritation.[3][6]

o Skin Contact: Not expected to be a skin irritant.[6]

e Inhalation: Not expected to be an irritant.[6]

 Ingestion: Not expected to be an irritant.[6]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling Sodium DL-Lactate-d3:
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Protection Type

Recommendation

Reference

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.

[3]

Skin Protection

Wear appropriate protective
gloves (e.g., Nitrile rubber) and
clothing to prevent skin

exposure.

[3](5]

Respiratory Protection

Not required under normal use
with adequate ventilation. If
concentrations are above the
exposure limit, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator.

[5]

PPE Selection Workflow

Caption: Personal Protective Equipment (PPE) selection workflow.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and isotopic purity of Sodium
DL-Lactate-d3.

Handling

Handle in accordance with good industrial hygiene and safety practices.[6]

Avoid contact with skin, eyes, and clothing.[5]

Ensure adequate ventilation.[5]

Wash hands thoroughly after handling.[5]

For deuterated compounds, it is recommended to handle them under an inert atmosphere

(e.g., dry nitrogen or argon) to avoid isotopic contamination from atmospheric moisture.[7]
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Storage

o Keep container tightly closed.[5]

Store in a cool, dry, and well-ventilated place.[6][8]

Recommended storage temperature is refrigerated (2-8°C).[5]

Protect from moisture as the substance is hygroscopic.[8]

Store away from incompatible materials such as strong oxidizing agents.[5]

Incompatible Materials Logic

Caption: Incompatible materials for storage.

Accidental Release and First Aid Measures
Accidental Release

» Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid
breathing vapors, mist, or gas.[3]

o Containment and Cleanup: Prevent further leakage or spillage if safe to do so. Soak up with
inert absorbent material (e.g., sand, silica gel) and dispose of in accordance with local
regulations.[6] Do not let the product enter drains.[8]

First Aid

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention if irritation persists.[1][3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.[1]

« Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[1]
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Spill Response Flowchart

Caption: Spill response procedure flowchart.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment, such as water spray, carbon dioxide (CO2),
dry chemical, or alcohol-resistant foam.[5]

e Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and sodium oxides.[5]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.[5]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not release into the environment.

This guide is intended for informational purposes only and should not be used as a substitute
for a formal safety review and training process. Always consult the most current Safety Data
Sheet for the specific product you are using and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. assets.thermofisher.com [assets.thermofisher.com]
e 2. Sodium lactate - Wikipedia [en.wikipedia.org]

e 3. redox.com [redox.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.dk/chemicalProductData_uk/wercs?itemCode=10213970&lang=EN
https://www.fishersci.dk/chemicalProductData_uk/wercs?itemCode=10213970&lang=EN
https://www.fishersci.dk/chemicalProductData_uk/wercs?itemCode=10213970&lang=EN
https://www.benchchem.com/product/b12420266?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA41529~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2023:24:39~~Sodium%20DL-lactate%20%2060%%20w/w%20aqueous%20solution~~
https://en.wikipedia.org/wiki/Sodium_lactate
https://redox.com/wp-content/sds/3409.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. Federal Register :: Sodium L-Lactate and Sodium DL-Lactate; Exemption From the
Requirement of a Tolerance [federalregister.gov]

o 5. fishersci.dk [fishersci.dk]

e 6. makingcosmetics.com [makingcosmetics.com]
e 7. chemie-brunschwig.ch [chemie-brunschwig.ch]
o 8. media.laballey.com [media.laballey.com]

 To cite this document: BenchChem. [Sodium DL-Lactate-d3: A Technical Guide to Safety,
Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420266#safety-handling-and-storage-guidelines-
for-sodium-dl-lactate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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